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Compound of Interest

Compound Name: Butylboronic Acid

Cat. No.: B128877

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-butylboronic acid
(CAS No. 4426-47-5), a reagent commonly used in organic synthesis and drug development.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

n-Butylboronic acid is a white to off-white solid that is hygroscopic and soluble in water.[1][2]
Its key physical and chemical properties are summarized below.
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Property Value Reference
Chemical Formula C4H11BO2 [3]
Molecular Weight 101.94 g/mol
Melting Point 90-92 °C
Boiling Point No data available
Flash Point Not applicable

White to light yellow crystalline
Appearance

powder
Solubility Water soluble [4]

- Stable under normal

Stability [1]

conditions; hygroscopic

Hazard Identification and Classification

n-Butylboronic acid is classified as a hazardous substance.[1] The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1][2][3]

Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[1][3]

NFPA Ratings:[1]

o Health: 2
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e Flammability: O
« Instability: O

Safe Handling and Storage Protocols

Proper handling and storage are essential to minimize exposure and maintain the integrity of
the compound.

3.1. Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][6]

3.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[5]
Change gloves immediately if they become contaminated.

» Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95
dust mask or equivalent respirator.

3.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1] Minimize dust generation and accumulation.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[3]

3.4. Storage Conditions
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]

» Store under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture and
air.[1][6]

o Refrigerated storage is recommended.[1][6]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1]
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Caption: Workflow for the safe handling of butylboronic acid.

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
4.1. First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.[4]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[1][4] Get medical attention if irritation develops or persists.

[1]

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[3][4] If breathing is difficult, give oxygen.[4] If not breathing, give artificial
respiration.[4] Seek medical attention.[4]
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 Ingestion: Do NOT induce vomiting.[3] Clean mouth with water and drink plenty of water
afterwards.[1] Never give anything by mouth to an unconscious person. Seek immediate

medical attention.
4.2. Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[3] Wear appropriate personal
protective equipment (see Section 3.2). Ensure adequate ventilation.[1]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and shovel it into a suitable, labeled container for disposal.[1] Do not let the product enter
drains.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3]
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Caption: Emergency response procedures for personal exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

» Specific Hazards: In case of fire, hazardous combustion products may be formed, including

carbon monoxide (CO), carbon dioxide (CO2), and oxides of boron.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Disposal Considerations

o Dispose of this material and its container at a licensed hazardous-waste disposal plant.[4]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[1] Adhere to all local, regional, and national regulations for waste disposal.

[3]

Toxicological Information

The toxicological properties of n-butylboronic acid have not been fully investigated.[1] The
available data indicates that it is an irritant to the skin, eyes, and respiratory system.[2][7] No
data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[1][2]

Toxicity Endpoint Result

Acute Toxicity No data available
Carcinogenicity No information available
Germ Cell Mutagenicity No data available
Reproductive Toxicity No data available

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Butylboronic Acid:
Safety and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128877#butylboronic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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